{3-[2-cyano-2-(3-fluorophenyl)vinyl]-1H-indol-1-yl}acetic acid

• IUPAC Name: 2-[3-[(E)-2-cyano-2-(3-fluorophenyl)ethenyl]indol-1-yl]acetic acid
• InChI: InChI=1S/C19H13FN2O2/c20-16-5-3-4-13(9-16)14(10-21)8-15-11-22(12-19(23)24)18-7-2-1-6-17(15)18/h1-9,11H,12H2,(H,23,24)/b14-8-
• InChI Key: QBDHYERORHCSLY-ZSOIEALJSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2CC(=O)O)C=C(C#N)C3=CC(=CC=C3)F
• Isomeric SMILES: C1=CC=C2C(=C1)C(=CN2CC(=O)O)/C=C(/C#N)\C3=CC(=CC=C3)F
• Molecular Formula: C19H13FN2O2
• Molecular Weight: 320.3 g/mol

Description

{3-[2-cyano-2-(3-fluorophenyl)vinyl]-1H-indol-1-yl}acetic acid, also known as CF3-IAA, is a synthetic compound that has gained attention in scientific research due to its potential as a tool for studying plant growth and development.

Mechanism of Action

{3-[2-cyano-2-(3-fluorophenyl)vinyl]-1H-indol-1-yl}acetic acid binds to the TIR1 receptor, which leads to the degradation of Aux/IAA transcriptional repressors. This degradation allows for the activation of auxin-responsive genes, which are involved in various aspects of plant growth and development.
Biochemical and Physiological Effects:
Studies have shown that {3-[2-cyano-2-(3-fluorophenyl)vinyl]-1H-indol-1-yl}acetic acid can stimulate cell elongation, root growth, and lateral root formation in plants. It has also been shown to affect the expression of genes involved in plant growth and development.

Advantages and Limitations for Lab Experiments

One advantage of using {3-[2-cyano-2-(3-fluorophenyl)vinyl]-1H-indol-1-yl}acetic acid in lab experiments is its high binding affinity for the TIR1 receptor, which allows for more precise and specific studies of auxin signaling. However, its synthetic nature and potential for off-target effects may limit its usefulness in certain experiments.

Future Directions

For research on {3-[2-cyano-2-(3-fluorophenyl)vinyl]-1H-indol-1-yl}acetic acid include studying its effects on different plant species and exploring its potential as a tool for crop improvement. Additionally, further research is needed to fully understand its mechanism of action and potential applications in plant biology.

Synthesis Methods

{3-[2-cyano-2-(3-fluorophenyl)vinyl]-1H-indol-1-yl}acetic acid is synthesized through a multi-step process that involves the reaction of 3-fluorobenzaldehyde with malononitrile, followed by a Knoevenagel condensation reaction with indole-3-acetic acid. The resulting product is then treated with trifluoroacetic acid to yield {3-[2-cyano-2-(3-fluorophenyl)vinyl]-1H-indol-1-yl}acetic acid.

Scientific Research Applications

{3-[2-cyano-2-(3-fluorophenyl)vinyl]-1H-indol-1-yl}acetic acid has been used in scientific research as a tool for studying plant growth and development. Specifically, it has been shown to have a higher binding affinity for the auxin receptor TIR1 than the natural auxin indole-3-acetic acid (IAA). This property makes {3-[2-cyano-2-(3-fluorophenyl)vinyl]-1H-indol-1-yl}acetic acid a valuable tool for studying the role of auxins in plant growth and development.